molecular formula C11H13Cl2NO B187111 N-(3,4-dichlorophenyl)-2-methylbutanamide CAS No. 7160-25-0

N-(3,4-dichlorophenyl)-2-methylbutanamide

Cat. No. B187111
CAS RN: 7160-25-0
M. Wt: 246.13 g/mol
InChI Key: GREVJEWXSUUOOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dichlorophenyl)-2-methylbutanamide, commonly known as Diclazepam, is a chemical compound that belongs to the benzodiazepine class of drugs. It was first synthesized in the 1960s and has since been used for scientific research purposes.

Mechanism of Action

Diclazepam acts on the gamma-aminobutyric acid (GABA) receptors in the brain, which are responsible for inhibiting neuronal activity. By enhancing the effects of GABA, Diclazepam produces its anxiolytic, sedative, and hypnotic effects.
Biochemical and Physiological Effects:
Diclazepam has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may contribute to its anxiolytic effects. It also has muscle relaxant properties and can cause respiratory depression at high doses.

Advantages and Limitations for Lab Experiments

Diclazepam is a useful tool for studying the effects of benzodiazepines on the central nervous system. It has a long half-life, which allows for prolonged effects and easier dosing in animal studies. However, its potency and potential for abuse make it important to use caution when handling and administering the compound.

Future Directions

There are several future directions for research involving Diclazepam. One area of interest is in developing new benzodiazepine compounds with improved safety profiles and fewer side effects. Another area of interest is in studying the effects of benzodiazepines on specific subtypes of GABA receptors, which may lead to more targeted drug development. Additionally, further research is needed to fully understand the long-term effects of benzodiazepine use on the brain and body.
In conclusion, Diclazepam is a valuable tool for scientific research in the study of benzodiazepines and their effects on the central nervous system. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it a useful compound for researchers. Further research is needed to fully understand the effects of benzodiazepines and to develop new compounds with improved safety profiles.

Synthesis Methods

The synthesis of Diclazepam involves the reaction between 2-methyl-3-butyn-2-ol and 3,4-dichlorobenzaldehyde in the presence of a catalyst. The resulting product is then reacted with hydroxylamine to form the final product.

Scientific Research Applications

Diclazepam is commonly used in scientific research to study the effects of benzodiazepines on the central nervous system. It has been shown to have anxiolytic, sedative, and hypnotic properties, making it useful for studying the mechanisms of action of benzodiazepines.

properties

CAS RN

7160-25-0

Product Name

N-(3,4-dichlorophenyl)-2-methylbutanamide

Molecular Formula

C11H13Cl2NO

Molecular Weight

246.13 g/mol

IUPAC Name

N-(3,4-dichlorophenyl)-2-methylbutanamide

InChI

InChI=1S/C11H13Cl2NO/c1-3-7(2)11(15)14-8-4-5-9(12)10(13)6-8/h4-7H,3H2,1-2H3,(H,14,15)

InChI Key

GREVJEWXSUUOOV-UHFFFAOYSA-N

SMILES

CCC(C)C(=O)NC1=CC(=C(C=C1)Cl)Cl

Canonical SMILES

CCC(C)C(=O)NC1=CC(=C(C=C1)Cl)Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.